Cas no 59857-87-3 (3-Pyrrolidinecarboxylic acid, 1-butyl-5-oxo-, methyl ester)

• Product Name: 3-Pyrrolidinecarboxylic acid, 1-butyl-5-oxo-, methyl ester
• CAS No: 59857-87-3
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• MDL: MFCD15143238
• CID: 1617558
• PubChem ID: 50874105
• Update Time: 2025-04-21

3-Pyrrolidinecarboxylic acid, 1-butyl-5-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 1-butyl-5-oxo-, methyl ester
• METHYL 1-BUTYL-5-OXOPYRROLIDINE-3-CARBOXYLATE
• AKOS005133258
• SCHEMBL3133394
• 59857-87-3
• MFCD15143238

• MDL： MFCD15143238
• Inchi： 1S/C10H17NO3/c1-3-4-5-11-7-8(6-9(11)12)10(13)14-2/h8H,3-7H2,1-2H3
• InChI Key： XVYKGBHWNDMREC-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)OC)CN1CCCC

Computed Properties

• Exact Mass: 199.12091
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61